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Compound of Interest

Compound Name: Tetrakis(triphenylphosphine)nickel

Cat. No.: B083388

Application Notes and Protocols for
Tetrakis(triphenylphosphine)nickel(0)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(triphenylphosphine)nickel(0), with the chemical formula Ni(P(CesHs)3)4, is a versatile
low-valent nickel complex widely employed as a catalyst in organic synthesis. Its primary
applications lie in carbon-carbon and carbon-heteroatom bond-forming reactions, such as
cross-coupling reactions (e.g., Suzuki-Miyaura, Negishi), and cycloadditions. These reactions
are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and
functional materials. Due to its reactivity, particularly its sensitivity to air and moisture, strict
adherence to safe storage and handling procedures is paramount to ensure personnel safety
and maintain the catalyst's efficacy.

Physical and Chemical Properties

A summary of the key physical and chemical properties of
Tetrakis(triphenylphosphine)nickel(0) is provided in the table below. This data is essential
for understanding its behavior and for designing safe experimental setups.
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Molecular Formula

C72HeoNiPa

Molecular Weight 1107.84 g/mol
Red-brown to orange
Appearance ) )
crystalline solid
Melting Point 123-128 °C (decomposes)
Soluble in aromatic
o hydrocarbons (e.g., benzene,
Solubility
toluene) and tetrahydrofuran
(THF). Insoluble in water.
Air and moisture sensitive.
Stability Decomposes on exposure to

air.

Safety and Hazard Information

Tetrakis(triphenylphosphine)nickel(0) is a hazardous substance and must be handled with

appropriate precautions. The following table summarizes its hazard classifications.

Hazard Classification

GHS Pictogram

Hazard Statement Codes

Flammable Solid leualt text H228
Skin Sensitizer lraalt text H317
Carcinogenicity (Suspected) lrialt text H351

Hazard Statements:

e H228: Flammable solid.
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e H317: May cause an allergic skin reaction.
e H351: Suspected of causing cancer.

Precautionary Statements: A comprehensive list of precautionary statements can be found on
the safety data sheet (SDS) provided by the supplier. Key precautions include avoiding
breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective
clothing/eye protection/face protection.[1]

Safe Storage and Handling Procedures
Storage

Proper storage is crucial to maintain the integrity of Tetrakis(triphenylphosphine)nickel(0)
and to prevent hazardous situations.

Storage Condition Recommendation Rationale
Store under an inert Prevents decomposition due to
Atmosphere atmosphere (e.g., argon or reaction with oxygen and
nitrogen). moisture.[1]
Temperature Keep refrigerated (2-8 °C). Slows down decomposition.[2]

Keep container tightly closed ]
Prevents exposure to air and

Container in a dry and well-ventilated ]
moisture.[1]
place.
o Store away from strong To prevent vigorous or
Incompatibilities o . .
oxidizing agents. explosive reactions.

Handling

All handling of Tetrakis(triphenylphosphine)nickel(0) should be performed in a well-
ventilated area, preferably in a fume hood or glovebox.

Personal Protective Equipment (PPE):
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PPE Item Specification
Eye Protection Chemical safety goggles or a face shield.
Hand Protection Chemically resistant gloves (e.g., nitrile rubber).

NIOSH-approved respirator with appropriate
Respiratory Protection cartridges for organic vapors and particulates if
handling outside of a fume hood or glovebox.

Skin and Body Protection Lab coat, long pants, and closed-toe shoes.

Dispensing and Weighing:

e Due to its air sensitivity, weighing and dispensing should ideally be carried out in a glovebox
under an inert atmosphere.

« If a glovebox is not available, use Schlenk line techniques to handle the compound under a
positive pressure of an inert gas.

e Minimize the generation of dust during handling.

Safe Handling Workflow Diagram

Caption: A workflow for the safe handling of Tetrakis(triphenylphosphine)nickel(0).

Emergency Procedures

In the event of an emergency, follow these first-aid measures and seek immediate medical
attention.
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Exposure Route First-Aid Measures

Move the person to fresh air. If breathing is

Inhalation e .

difficult, give oxygen.[1]

Immediately wash off with plenty of soap and
Skin Contact water for at least 15 minutes. Remove

contaminated clothing.[1]

Rinse immediately with plenty of water, also
Eye Contact ] ]
under the eyelids, for at least 15 minutes.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.[2]

Fire Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.[2]

o Unsuitable Extinguishing Media: Do not use a heavy water stream.

o Specific Hazards: Flammable solid. May produce irritating or toxic fumes (carbon oxides,
phosphorus oxides, nickel oxides) in a fire.

Experimental Protocols

Tetrakis(triphenylphosphine)nickel(0) is a key catalyst in many organic reactions. Below is a
representative protocol for a Suzuki-Miyaura cross-coupling reaction, a powerful method for the
formation of biaryl compounds. While this protocol uses a Ni(ll) precatalyst that is reduced in
situ to the active Ni(0) species, the handling and reaction setup principles are directly
applicable when using Ni(PPhs)a.

Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling of an
Aryl Bromide with an Arylboronic Acid

Reaction Scheme:
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Ar-Br + Ar'-B(OH)2 --(Ni catalyst, Base)--> Ar-Ar'

Materials:

Aryl bromide (1.0 mmol)

 Arylboronic acid (1.2 mmol)

« Dichlorobis(triphenylphosphine)nickel(ll) [NiCl2(PPhs)2] (0.03 mmol, 3 mol%) - Note: This
precatalyst is reduced in situ to the active Ni(0) species. Alternatively,
Tetrakis(triphenylphosphine)nickel(0) can be used directly.

o Triphenylphosphine (PPhs) (0.06 mmol, 6 mol%)

e Potassium phosphate (KsPOa), anhydrous (2.6 mmol)

e Toluene, anhydrous (3 mL)

n-Butyllithium (n-BuLi) in hexanes (for in situ reduction if starting from NiClz)

Procedure:

o Catalyst Preparation (in situ):

o To a flame-dried Schlenk flask under an argon atmosphere, add NiClz(PPhs)2 (0.03 mmol)
and PPhs (0.06 mmol).

o Add anhydrous toluene (3 mL) via syringe.

o Treat the mixture with n-BuLi in hexane (4 equivalents relative to Ni) at room temperature
and stir for 30 minutes to generate the active nickel(0) complex.

o Reaction Setup:

o To the flask containing the in situ generated catalyst, add the arylboronic acid (1.3 mmol),
the aryl bromide (1.0 mmol), and anhydrous KsPOa (2.6 mmol).
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o The flask should be equipped with a reflux condenser and maintained under an argon
atmosphere.

e Reaction Execution:
o Heat the reaction mixture to 80 °C with vigorous stirring.

o Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-
mass spectrometry (GC-MS). The reaction is typically complete within 6-12 hours.

o Work-up:
o Cool the reaction mixture to room temperature.
o Quench the reaction by adding water.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or
magnesium sulfate.

o Filter and concentrate the organic phase under reduced pressure.
 Purification:

o Purify the crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Suzuki-Miyaura Catalytic Cycle Diagram
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Simplified Suzuki-Miyaura Catalytic Cycle with Nickel

Ni(O)L_n
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Caption: A simplified representation of the nickel-catalyzed Suzuki-Miyaura cross-coupling
cycle.

Disposal Considerations

All waste containing Tetrakis(triphenylphosphine)nickel(0) or its byproducts should be
treated as hazardous waste.

o Solid Waste: Collect in a designated, labeled, and sealed container.

o Liquid Waste: Collect in a designated, labeled, and sealed container for hazardous waste.
Do not dispose of it down the drain.

o Empty Containers: Rinse empty containers with a suitable solvent (e.g., toluene) and collect
the rinsate as hazardous waste.

Consult your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Conclusion

Tetrakis(triphenylphosphine)nickel(0) is a powerful catalyst for synthetic organic chemistry.
Its effective use hinges on a thorough understanding of its reactive and hazardous nature. By
adhering to the storage, handling, and emergency procedures outlined in these application
notes, researchers can safely harness the synthetic potential of this important reagent while
minimizing risks to themselves and the environment. Always consult the most up-to-date Safety
Data Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe storage and handling procedures for
Tetrakis(triphenylphosphine)nickel(0).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083388#safe-storage-and-handling-procedures-for-
tetrakis-triphenylphosphine-nickel-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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